Cas no 1233951-80-8 (3-Fluoro-2-(piperidin-1-yl)aniline)

• Product Name: 3-Fluoro-2-(piperidin-1-yl)aniline
• CAS No: 1233951-80-8
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD17014088
• CID: 4564074
• PubChem ID: 53255757
• Update Time: 2025-10-28

3-Fluoro-2-(piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(piperidin-1-yl)aniline
• 3-Fluoro-2-(1-piperidinyl)aniline
• Benzenamine, 3-fluoro-2-(1-piperidinyl)-
• SY117851
• CS-0442808
• SCHEMBL23044089
• SB41943
• MFCD17014088
• AC3297
• KS-5561
• AKOS017516443
• 3-fluoro-2-piperidin-1-ylaniline
• 1233951-80-8

• MDL： MFCD17014088
• Inchi： 1S/C11H15FN2/c12-9-5-4-6-10(13)11(9)14-7-2-1-3-8-14/h4-6H,1-3,7-8,13H2
• InChI Key： ZFDAQBXZJUXHTO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(F)=C1N1CCCCC1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-Fluoro-2-(piperidin-1-yl)aniline

Introduction to 3-Fluoro-2-(piperidin-1-yl)aniline (CAS No. 1233951-80-8)

3-Fluoro-2-(piperidin-1-yl)aniline, also known by its CAS number 1233951-80-8, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a fluorine atom and a piperidine ring attached to an aniline backbone. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 3-Fluoro-2-(piperidin-1-yl)aniline is C₁₀H₁₃FN₂, and its molecular weight is approximately 184.22 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, and it has been found to exhibit good stability under a variety of conditions.

In the pharmaceutical industry, 3-Fluoro-2-(piperidin-1-yl)aniline has gained attention as a key intermediate in the synthesis of several important drugs. One notable application is in the development of central nervous system (CNS) modulators. The presence of the fluorine atom and the piperidine ring can significantly influence the pharmacological properties of the final drug product, such as its potency, selectivity, and bioavailability. Recent research has shown that derivatives of this compound have potential therapeutic effects in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond pharmaceuticals, 3-Fluoro-2-(piperidin-1-yl)aniline has found applications in the field of materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials, including conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties of these materials through the use of 3-Fluoro-2-(piperidin-1-yl)aniline derivatives opens up new possibilities for the development of next-generation electronic devices.

The synthesis of 3-Fluoro-2-(piperidin-1-yl)aniline can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 3-fluoroaniline with piperidine in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed Buchwald-Hartwig amination, which can provide excellent yields and regioselectivity.

The safety profile of 3-Fluoro-2-(piperidin-1-yl)aniline is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 3-Fluoro-2-(piperidin-1-yl)aniline (CAS No. 1233951-80-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and favorable chemical properties make it an essential building block for various synthetic processes. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry and related fields.